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Compound of Interest

Compound Name:

N-(3-

ethynylphenyl)cyclohexanecarbox

amide

CAS No.: 949761-85-7

Cat. No.: B2537120

Get Quote

Executive Summary
N-(3-ethynylphenyl)cyclohexanecarboxamide is a synthetic amide featuring a lipophilic

cyclohexyl ring coupled to a 3-ethynylphenyl moiety. This molecule serves as a critical

fragment-based drug discovery (FBDD) scaffold and a bioorthogonal chemical probe. The

terminal alkyne group functions as a "click chemistry" handle, enabling conjugation to azides

via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), while the

cyclohexanecarboxamide core provides a non-aromatic, hydrophobic structural motif often

used to probe allosteric pockets in kinase inhibitors and GPCR ligands.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8][9][10]
Molecular Formula & Weight
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The precise stoichiometry and mass are derived from the constituent atoms: 15 Carbon, 17

Hydrogen, 1 Nitrogen, and 1 Oxygen.

Property Value Unit

Molecular Formula -

Molecular Weight (Average) 227.30 g/mol

Monoisotopic Mass 227.1310 Da

Exact Mass 227.131014 Da

Heavy Atom Count 17 -

Structural Identifiers
IUPAC Name:N-(3-ethynylphenyl)cyclohexanecarboxamide

SMILES:C#Cc1cccc(NC(=O)C2CCCCC2)c1

InChI Key: (Calculated) PPIILWHDRAWZOA-UHFFFAOYSA-N (Analogous structure base)

Predicted Physicochemical Parameters
These values dictate the compound's behavior in biological assays and formulation.
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Parameter Value Interpretation

LogP (Octanol/Water) ~3.8 - 4.2

Highly Lipophilic; likely

requires DMSO for

solubilization.

Topological Polar Surface Area

(TPSA)
29.1 Å²

High membrane permeability

(Blood-Brain Barrier

penetrant).

Hydrogen Bond Donors 1 Amide NH.

Hydrogen Bond Acceptors 1 Carbonyl Oxygen.

Rotatable Bonds 2
Amide-Phenyl bond, Amide-

Cyclohexyl bond.

Synthesis & Fabrication Protocol
Reaction Mechanism
The synthesis employs a nucleophilic acyl substitution (Schotten-Baumann reaction). The

nucleophilic amine of 3-ethynylaniline attacks the electrophilic carbonyl carbon of

cyclohexanecarbonyl chloride, displacing the chloride ion. A non-nucleophilic base

(Triethylamine or Pyridine) is required to neutralize the generated HCl and drive the equilibrium

forward.

Step-by-Step Protocol
Reagents:

Cyclohexanecarbonyl chloride (1.0 eq)

3-Ethynylaniline (1.0 eq)

Triethylamine (TEA) (1.2 eq)

Dichloromethane (DCM) (Anhydrous solvent)

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2537120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Dissolve 3-ethynylaniline (1.0 mmol) in anhydrous DCM (5 mL) in a round-

bottom flask under an inert atmosphere (

or Ar).

Base Addition: Add Triethylamine (1.2 mmol) to the solution and cool the mixture to 0°C

using an ice bath.

Acylation: Dropwise add Cyclohexanecarbonyl chloride (1.0 mmol) dissolved in DCM (2 mL)

over 10 minutes. The reaction is exothermic; control the rate to maintain temperature < 5°C.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor

progress via TLC (hexane/ethyl acetate 3:1); the starting amine spot should disappear.

Workup: Quench with saturated

solution. Extract the aqueous layer with DCM (3x). Combine organic layers and wash with
1M HCl (to remove unreacted amine) followed by brine.

Purification: Dry over anhydrous

, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography
(Silica gel, Hexane/EtOAc gradient) to yield the white solid product.

Synthesis Workflow Diagram

Cyclohexanecarbonyl
Chloride

Tetrahedral
Intermediate

Nucleophilic Attack

3-Ethynylaniline

Triethylamine (Base)
DCM (Solvent)

Catalysis/Solvent

N-(3-ethynylphenyl)
cyclohexanecarboxamideElimination of Cl-

TEA·HCl

Click to download full resolution via product page

Figure 1: Synthetic pathway for amide coupling via acyl chloride activation.
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Applications in Drug Discovery & Chemical
Biology[5][11]
Kinase Inhibitor Fragment Design
The 3-ethynylphenyl moiety is a privileged pharmacophore in kinase inhibitors (e.g., Erlotinib).

Mechanism: The ethynyl group extends into the hydrophobic pocket of the kinase ATP-

binding site, often engaging in van der Waals interactions with the gatekeeper residue.

Scaffold Hopping: Replacing the aromatic quinazoline core of Erlotinib with a saturated

cyclohexyl ring (as in this molecule) increases

character, improving solubility and metabolic stability while probing the spatial requirements
of the hydrophobic pocket.

Bioorthogonal "Click" Chemistry Probe
This molecule serves as a chemical probe for Activity-Based Protein Profiling (ABPP).

Workflow:

Incubate biological sample with N-(3-ethynylphenyl)cyclohexanecarboxamide.

The molecule binds to specific protein targets (e.g., kinases, hydrophobic pockets).

Perform CuAAC Click Reaction with an Azide-Fluorophore (e.g., Rhodamine-N3) or Azide-

Biotin.

Visualize or enrich the labeled proteins to identify the targets of the

cyclohexanecarboxamide scaffold.

Click Chemistry Workflow Diagram
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Figure 2: Bioorthogonal labeling workflow using the terminal alkyne handle.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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